Cas no 1099629-55-6 (5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)-
• CAS No: 1099629-55-6
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• CID: 5249980
• Update Time: 2025-09-24

5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid
• 3-(4-Bromo-2-fluorophenyl)isoxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)-

• Inchi： 1S/C10H5BrFNO3/c11-5-1-2-6(7(12)3-5)8-4-9(10(14)15)16-13-8/h1-4H,(H,14,15)
• InChI Key： GASZLMUUUQLHIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1C=C(C(=O)O)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes